Cas no 69460-11-3 ((1R,2R,3R,5S)-(-)-Isopinocampheylamine)

• Product Name: (1R,2R,3R,5S)-(-)-Isopinocampheylamine
• CAS No: 69460-11-3
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD00192238
• CID: 973764
• PubChem ID: 24864394
• Update Time: 2025-06-14

(1R,2R,3R,5S)-(-)-Isopinocampheylamine Chemical and Physical Properties

Names and Identifiers

• (-)-isopinocampheylamine
• (1R,2R,3R,5S)-(-)-Isopinocampheylamine
• (1R,2R,3R,5S)-(?)-Isopinocampheylamine
• (1R,2R,3R,5S)-3-PINANAMINE
• (1S,3R,4R,5R)-4,6,6-trimethylbicyclo[3.1.1]heptan-3-amine
• 35117-58-9
• SCHEMBL1538066
• (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-amine
• 69460-11-3
• CHEMBL1097727
• (-)-isopinocampheyl amine
• MFCD00192238
• (1R,2R,3R,5S)-(-)-Isopinocampheylamine, 95%
• AKOS015894839
• DTXSID40471593
• VPTSZLVPZCTAHZ-BZNPZCIMSA-N
• Bicyclo[3.1.1]heptan-3-amine, 2,6,6-trimethyl-, (1R,2R,3R,5S)-
• (1r,2r,3r,5s)-2,6,6-trimeth-ylbicyclo[3.1.1]heptane-3-amine
• LSR-2-007D
• (1R,2R,3R,5S)-2,6,6-trimethyl-bicyclo[3.1.1]hept-3-ylamine

• MDL： MFCD00192238
• Inchi： 1S/C10H19N/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9H,4-5,11H2,1-3H3/t6-,7+,8-,9-/m1/s1
• InChI Key： VPTSZLVPZCTAHZ-BZNPZCIMSA-N
• SMILES： N[C@@H]1C[C@@H]2C[C@H]([C@H]1C)C2(C)C

Computed Properties

• Exact Mass: 153.15200
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.909 g/mL at 25 °C(lit.)
• Boiling Point: 90 °C/18 mmHg(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.48(lit.)
• PSA: 26.02000
• LogP: 2.71610
• Optical Activity: [α]21/D −42°, neat

(1R,2R,3R,5S)-(-)-Isopinocampheylamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (1R,2R,3R,5S)-(-)-Isopinocampheylamine

Recent Advances in the Application of (1R,2R,3R,5S)-(-)-Isopinocampheylamine (CAS: 69460-11-3) in Chemical Biology and Pharmaceutical Research

The compound (1R,2R,3R,5S)-(-)-Isopinocampheylamine (CAS: 69460-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This chiral amine, derived from pinene, serves as a valuable building block in asymmetric synthesis and as a ligand in catalytic systems. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (1R,2R,3R,5S)-(-)-Isopinocampheylamine as a chiral auxiliary in the synthesis of enantiomerically pure β-lactam antibiotics. The researchers utilized this compound to achieve high stereoselectivity in the formation of key intermediates, resulting in improved yields and reduced side products. This advancement highlights the compound's role in streamlining the production of complex pharmaceutical agents.

In the realm of neuroscience, a groundbreaking 2024 paper in ACS Chemical Neuroscience reported the use of (1R,2R,3R,5S)-(-)-Isopinocampheylamine derivatives as selective modulators of sigma-1 receptors. These derivatives exhibited neuroprotective effects in in vitro models of Parkinson's disease, suggesting potential applications in neurodegenerative disorder therapeutics. The study's molecular docking simulations revealed that the rigid bicyclic structure of the compound contributes to its high binding affinity and selectivity.

Recent advancements in analytical techniques have also facilitated better characterization of (1R,2R,3R,5S)-(-)-Isopinocampheylamine. A 2023 study in Analytical Chemistry developed a novel chiral HPLC method using a β-cyclodextrin stationary phase, enabling precise quantification of the compound's enantiomeric purity. This methodological improvement is particularly valuable for quality control in pharmaceutical manufacturing processes.

The compound's application has extended to antimicrobial research as well. A 2024 investigation published in Bioorganic & Medicinal Chemistry Letters synthesized a series of (1R,2R,3R,5S)-(-)-Isopinocampheylamine-containing Schiff bases that demonstrated potent activity against drug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell membrane integrity while maintaining low cytotoxicity against mammalian cells.

Looking forward, the unique structural features of (1R,2R,3R,5S)-(-)-Isopinocampheylamine continue to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems and its use as a template for designing novel enzyme inhibitors. The compound's versatility and the recent methodological advances in its synthesis and analysis position it as a promising candidate for addressing various challenges in pharmaceutical development and chemical biology.